2-chloro-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide

• IUPAC Name: 2-chloro-N-[(1-thiophen-2-ylcyclopentyl)methyl]benzenesulfonamide
• InChI: InChI=1S/C16H18ClNO2S2/c17-13-6-1-2-7-14(13)22(19,20)18-12-16(9-3-4-10-16)15-8-5-11-21-15/h1-2,5-8,11,18H,3-4,9-10,12H2
• InChI Key: CYOIKSGIBGUUMC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CNS(=O)(=O)C2=CC=CC=C2Cl)C3=CC=CS3
• Molecular Formula: C16H18ClNO2S2
• Molecular Weight: 355.9 g/mol

Description

The compound “2-chloro-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide” is a complex organic molecule. It contains a benzene sulfonamide moiety, a thiophene ring, and a cyclopentyl group. Sulfonamides are a significant class of compounds in medicinal chemistry with various therapeutic applications. Thiophene is a five-membered aromatic ring with a sulfur atom, and it’s a crucial structure in many pharmaceuticals. The cyclopentyl group is a common structural motif in many natural products and drugs.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and rings. The thiophene and benzene rings would contribute to the compound’s aromaticity, while the sulfonamide group could participate in hydrogen bonding.

Chemical Reactions Analysis

The compound could undergo various chemical reactions depending on the conditions. For example, the thiophene ring might undergo electrophilic aromatic substitution, and the sulfonamide group could participate in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups. For example, the presence of a sulfonamide could increase its solubility in water, while the aromatic rings could contribute to its stability.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Sulfonamides, for example, are known to inhibit bacterial enzymes, while compounds containing thiophene rings often exhibit various biological activities.

Future Directions

Future research could focus on exploring the potential biological activities of this compound, optimizing its synthesis, and investigating its physical and chemical properties.